1-Bromo-4-[(tert-butyldimethylsiloxy)methyl]-2-methylbenzene

• IUPAC Name: (4-bromo-3-methylphenyl)methoxy-tert-butyl-dimethylsilane
• InChI: InChI=1S/C14H23BrOSi/c1-11-9-12(7-8-13(11)15)10-16-17(5,6)14(2,3)4/h7-9H,10H2,1-6H3
• InChI Key: ZXUQPZFBCPXTAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CO[Si](C)(C)C(C)(C)C)Br
• Molecular Formula: C14H23BrOSi
• Molecular Weight: 315.32 g/mol

Description

1-Bromo-4-[(tert-butyldimethylsiloxy)methyl]-2-methylbenzene is a useful research compound. Its molecular formula is C14H23BrOSi and its molecular weight is 315.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-bromo-5-hydroxymethyltoluene (87.4 g) in methylene chloride (350 ml) were added, under ice-cooling with stirring, trietylamine (72.7 ml) and 4-dimethylaminopyridine (DMAP)(500 mg), and then thereto was added t-butyldimethylsilyl chloride (65.5 g). The mixture was stirred at 0° C. for 15 minutes, and stirred at room temperature for 3 hours. The reaction mixture is filtrated, and the filtrate was concentrated under reduced pressure. To the residure was added water (100 ml), and the mixture was extracted with ethyl acetate. The extract was washed with 10% aqueous hydrochloric acid solution, water, saturated aqueous sodium hydrogencarbonate solution and saturated aqueous sodium chloride solution, dried over anhydrous magnesium sulfate, and the solvent was distilled away. The residue was purified by a reduced pressure distillation (110° C. to 115° C./0.4 mmHg) to give the title compound (127.5 g).